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For Researchers, Scientists, and Drug Development Professionals

The long-term stability of perovskite solar cells (PSCs) remains a critical hurdle in their path to

commercialization. Additive engineering has emerged as a promising strategy to enhance the

durability of these next-generation photovoltaic devices. This guide provides a comparative

assessment of the impact of the liquid crystal additive 4-cyano-4'-heptylbiphenyl (7CB) versus

other common additives on the stability of perovskite solar cells, supported by experimental

data. While direct comparative studies on 7CB are limited, data for the closely related 4-cyano-

4'-pentylbiphenyl (5CB) is presented here as a strong proxy.

Data Presentation: A Comparative Analysis of
Additive Performance
The following tables summarize the quantitative data on the performance and stability of

perovskite solar cells incorporating different additives. It is important to note that the data is

compiled from various studies, and direct comparisons should be made with caution due to

potential variations in experimental conditions.

Table 1: Photovoltaic Performance of Perovskite Solar Cells with Various Additives
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Additive
Perovskite
Composition

Device
Architecture

Power
Conversion
Efficiency
(PCE)

Reference

Control (No

Additive)
CsPbI3 p-i-n ~17-18% [1]

5CB (proxy for

7CB)
CsPbI3 p-i-n 19.15% [1]

Lewis Base (e.g.,

Thiourea)
CsPbI2Br n-i-p 15.87% [2]

Fullerene

Derivative

(PCBM)

MAPbI3 n-i-p ~11-19% [3]

Ionic Liquid

(BMIMBF4)
(MA,FA)Pb(I,Br)3 n-i-p 19.8% [4]

Table 2: Stability of Perovskite Solar Cells with Various Additives
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Additive
Stress
Condition

Initial PCE
PCE Retention
after Stress

Reference

Control (No

Additive)
Ambient Air ~17-18%

Significant

degradation
[1]

5CB (proxy for

7CB)
Ambient Air 19.15%

Significantly

improved

humidity stability

[1]

Lewis Base (e.g.,

Thiourea)
Ambient Air 15.87%

Good ambient

stability
[2]

Fullerene

Derivative

(PCBM)

Varied ~11-19%

Dependent on

solvent and

morphology

[3]

Ionic Liquid

(BMIMBF4)

70-75°C, full-

spectrum

sunlight, 1800h

~18.5% ~95% retention [4]

Experimental Protocols
Detailed methodologies are crucial for the reproducibility and validation of experimental

findings. Below are generalized protocols for the fabrication and stability testing of perovskite

solar cells with additives.

Perovskite Solar Cell Fabrication (One-Step Solution
Processing)

Substrate Preparation:

Fluorine-doped tin oxide (FTO) coated glass substrates are sequentially cleaned by

ultrasonication in a detergent solution, deionized water, acetone, and isopropanol.

The cleaned substrates are then treated with UV-ozone for 15-20 minutes to remove

organic residues and improve the wettability.

Electron Transport Layer (ETL) Deposition:
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A compact layer of TiO2 is deposited on the FTO substrate by spin-coating a precursor

solution (e.g., titanium diisopropoxide bis(acetylacetonate) in isopropanol) followed by

annealing at high temperatures (e.g., 500°C).

A mesoporous TiO2 layer is then deposited by spin-coating a nanoparticle paste and

annealing at a similar temperature.

Perovskite Precursor Solution Preparation and Deposition:

The perovskite precursor solution is prepared by dissolving the lead halide (e.g., PbI2) and

the organic halide (e.g., methylammonium iodide - MAI) in a solvent like

dimethylformamide (DMF) or a mixture of DMF and dimethyl sulfoxide (DMSO).

The desired additive (e.g., 7CB, Lewis base, etc.) is added to the precursor solution at a

specific concentration.

The perovskite solution is then spin-coated onto the ETL-coated substrate in a nitrogen-

filled glovebox.

During the spin-coating process, an anti-solvent (e.g., chlorobenzene) is often dripped

onto the substrate to induce rapid crystallization and form a uniform perovskite film.

The film is then annealed at a moderate temperature (e.g., 100-150°C) to complete the

perovskite formation.

Hole Transport Layer (HTL) Deposition:

A solution of a hole-transporting material, such as Spiro-OMeTAD, is prepared in a solvent

like chlorobenzene.

Dopants like lithium bis(trifluoromethanesulfonyl)imide (Li-TFSI) and 4-tert-butylpyridine (t-

BP) are typically added to the HTL solution to improve conductivity.

The HTL solution is then spin-coated on top of the perovskite layer.

Metal Electrode Deposition:
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Finally, a metal electrode (e.g., gold or silver) is deposited on top of the HTL by thermal

evaporation through a shadow mask to define the active area of the solar cell.

Stability Testing Protocols
Thermal Stability: Unencapsulated or encapsulated devices are stored in a nitrogen-filled

glovebox or in ambient air at a constant elevated temperature (e.g., 85°C) in the dark. The

power conversion efficiency (PCE) is measured periodically to track its degradation over

time.

Humidity Stability: Devices are stored in a controlled humidity environment (e.g., 85%

relative humidity) at a specific temperature (e.g., 85°C, known as the "damp-heat test"). The

PCE is monitored over time.

Light Soaking Stability: Devices are continuously illuminated under a solar simulator (e.g.,

AM 1.5G, 100 mW/cm²) at a controlled temperature. The PCE is measured at regular

intervals to assess the impact of prolonged light exposure.

Visualizing the Mechanisms and Workflows
The following diagrams, generated using Graphviz (DOT language), illustrate key concepts in

perovskite solar cell stability and the experimental workflow.
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Caption: Key environmental factors leading to perovskite degradation.
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Caption: General mechanism of additive-enhanced perovskite stability.
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Caption: A typical experimental workflow for perovskite solar cell fabrication and testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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